Cas no 103301-71-9 (5,8,14,17-Eicosatetraenoicacid, 10,11,12-trihydroxy- (9CI))
103301-71-9 structure
Product Name:5,8,14,17-Eicosatetraenoicacid, 10,11,12-trihydroxy- (9CI)
CAS No:103301-71-9
MF:C20H32O5
MW:352.465086936951
CID:176935
PubChem ID:6439933
Update Time:2025-04-19
5,8,14,17-Eicosatetraenoicacid, 10,11,12-trihydroxy- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 5,8,14,17-Eicosatetraenoicacid, 10,11,12-trihydroxy- (9CI)
- trioxilin B4
- (5E,8E,14E,17E)-10,11,12-trihydroxyicosa-5,8,14,17-tetraenoic acid
- 10,11,12-Trihydroxyeicosa-5,8,14,17-tetraenoic acid
- 5,8,14,17-Eicosatetraenoic acid, 10,11,12-trihydroxy-
- 10,11,12-T-5,8,14,17-Heta
- 98004-40-1
- Hatching factor, balanus balanoides
- 10,11,12-Trihydroxy-5,8,14,17-eicosatetraenoic acid
- 103301-71-9
-
- Inchi: 1S/C20H32O5/c1-2-3-4-5-8-11-14-17(21)20(25)18(22)15-12-9-6-7-10-13-16-19(23)24/h3-4,6-8,11-12,15,17-18,20-22,25H,2,5,9-10,13-14,16H2,1H3,(H,23,24)/b4-3+,7-6+,11-8+,15-12+
- InChI Key: ZFEDJGVEKTWFMY-AHOXBEKVSA-N
- SMILES: OC(C(/C=C/C/C=C/CCCC(=O)O)O)C(C/C=C/C/C=C/CC)O
Computed Properties
- Exact Mass: 352.224974
- Monoisotopic Mass: 352.224974
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 14
- Complexity: 451
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 4
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 98
- XLogP3: 2.6
Experimental Properties
- Density: 1.096
- Boiling Point: 556°Cat760mmHg
- Flash Point: 304.1°C
- Refractive Index: 1.54
5,8,14,17-Eicosatetraenoicacid, 10,11,12-trihydroxy- (9CI) Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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